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Summary of Quantitative Skin VOC Emission Data

The following table consolidates key quantitative data from the search results, which can serve as a reference

for the typical emission rates of various skin VOCs. Please note that emission rates can vary significantly

based on experimental conditions, sampling methods, and individual physiology.

Compound
Median Emission
Rate (fmol cm⁻²
min⁻¹)

Relative
Abundance in
Specific Context

Notes

Acetone [1] >100 (specifically,

4790)

-- One of the highest emission

rates from human skin.

6-Methyl-5-hepten-2-one
(6-MHO) [1] [2]

>100 -- High emission rate; also

identified as a product of skin
oil ozonolysis.

Acetaldehyde [1] >100 -- One of the highest emission
rates from human skin.

N,N-dibutyl formamide
[3]

-- 10.8% Highly present in the group
with high mosquito attraction.
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Compound
Median Emission
Rate (fmol cm⁻²
min⁻¹)

Relative
Abundance in
Specific Context

Notes

Decanoic acid [3] -- 9.2% Highly present in the group
with high mosquito attraction.

Decanal [3] [2] -- 5.9% Highly present in the group
with high mosquito attraction;

also an ozonolysis product.

Fury hydroxymethyl
ketone [3]

-- 2.2% Highly present in the group

with low mosquito attraction;
showed repellent properties.

Indole [3] -- 0.9% Highly present in the group
with low mosquito attraction.

2-Hydroxy-3-methyl-2-
cyclopentenone [3]

-- 0.8% Highly present in the group
with low mosquito attraction;

showed repellent properties.

1,2-cyclopentanedione
[3]

-- Not specified Identified as a prominent

candidate with repellent
efficacy.

Detailed Experimental Protocols for Skin VOC
Research

The methodologies from the search results highlight advanced techniques for sampling and analyzing skin

VOCs, which are crucial for obtaining the quantitative data mentioned above.

Sampling Method: Used Stir Bar Sorptive Extraction (SBSE). A polydimethylsiloxane (PDMS)-

coated magnetic stir bar ("Twister") was rolled on the volunteer's skin to collect volatiles [3].

Sample Introduction: Samples were thermally desorbed using a Thermal Desorption Unit (TDU2)

and analytes were focused in a Cooled Injection System (CIS) cold trap [3].
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GC-MS Analysis: Conducted using a high-resolution gas chromatography-mass spectrometry

(HRGC-MS) system with an Orbitrap mass spectrometer. The column oven was temperature-

programmed from 40°C to 230°C [3].

Data Integration: Data was processed with principal component analysis (PCA), volcano plot

analysis, and partial least squares discriminant analysis (PLS-DA) to identify differential

compounds between groups (e.g., high vs. low mosquito attraction) [3].

Sampling Method: Applied direct dynamic headspace sampling. Volunteers placed a forearm into a

pre-conditioned Nalophan bag filled with purified air. VOCs were accumulated over 30 minutes [1].

Pre-concentration: A volume of gas from the sampling bag was injected into an evacuated SPME

vial. Solid Phase Microextraction (SPME) was then performed automatically [1].

GC-MS Analysis: Analysis was performed using SPME-GC-MS. The study focused on the reliable

identification and quantification of a wide range of VOCs, with calibration using gaseous multi-

compound mixtures [1].

Factors Influencing Skin VOC Emissions

When comparing VOC emission rates, it is critical to consider the factors that can cause significant

variability. The search results identified several key influencers:

Ozone Reaction: A 2025 study concluded that ozone concentration is the main driver of VOC
emissions from skin, accounting for over 90% of measured variations. Human skin oil contains

compounds like squalene that react with ozone to produce VOCs such as decanal and 6-MHO [2].
Clothing: Wearing clothing that covers more of the body can decrease VOC emissions by nearly

50% compared to minimal clothing. However, refraining from changing clothes for several days can
increase total VOC emissions by about 25% [2].

Individual Biochemistry: Studies show significant individual variation in VOC profiles. Certain
compounds are consistently associated with specific traits, such as being more or less attractive to

mosquitoes, which is linked to underlying metabolic pathways like fatty acid metabolism [3].

The following diagram outlines the general workflow for conducting a skin VOC study, integrating the key

methodological elements from the search results.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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